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Compound of Interest

Compound Name: Benzyl butyrate

Cat. No.: B092007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicological profiles of two closely related

fragrance and flavor ingredients: benzyl butyrate and benzyl acetate. The information

presented is collated from a comprehensive review of available safety assessments and

experimental data, intended to assist researchers and professionals in making informed

decisions regarding the use of these compounds.

Executive Summary
Benzyl butyrate and benzyl acetate are structurally similar esters that share many

toxicological characteristics. Both are rapidly metabolized and exhibit low acute toxicity. While

extensive testing has been conducted on benzyl acetate, data for benzyl butyrate often relies

on read-across from its acetate analogue, suggesting a comparable safety profile for many

endpoints. This guide summarizes the key toxicological data for both compounds and provides

an overview of the experimental methodologies used in their assessment.

Quantitative Toxicological Data
The following table summarizes the key quantitative toxicological data for benzyl butyrate and

benzyl acetate.
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Toxicological Endpoint Benzyl Butyrate Benzyl Acetate

Acute Oral Toxicity (LD50)

1850 mg/kg (ATE, Oral)[1],

2330 mg/kg (Rat, Oral)[2][3][4]

[5], 2500 mg/kg (Rat, Oral)[6]

830 mg/kg (Mouse, Oral)[7],

2490 mg/kg (Rat, Oral)[7][8][9]

[10], >2,000 mg/kg (Rat, Oral)

[11]

Acute Dermal Toxicity (LD50) > 5000 mg/kg (Rabbit)[2][3][5]
> 5000 mg/kg (Rabbit)[7][8][9]

[10]

Skin Irritation
No irritant effect[1]. Causes

mild skin irritation[6].

No irritant effect[8]. Mildly

irritating to the skin in

rabbits[12][13]. Causes skin

irritation[14][15].

Eye Irritation
No irritating effect[1]. Causes

mild eye irritation[6].

No irritating effect[8]. Minimally

irritating to the eyes in

rabbits[12][13]. Causes serious

eye irritation[14][15].

Skin Sensitization
No sensitizing effects

known[1].

Not a skin sensitizer in guinea

pigs[12][13].

Genotoxicity

Data from the suitable read-

across analog benzyl acetate

show that this material is not

genotoxic[16][17].

Generally negative in both in

vitro and in vivo assays, with

one positive result in an in vitro

study[18][19][20]. Considered

to not present a concern for

genotoxicity[21].
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Carcinogenicity
No data available directly for

benzyl butyrate.

Limited evidence of

carcinogenicity in experimental

animals under specific

conditions (gavage

administration)[18][19][20]. No

evidence of carcinogenic

activity when administered in

the diet[13][18][20]. Classified

as Group 3 (not classifiable as

to its carcinogenicity to

humans) by IARC[18][20].

Reproductive & Developmental

Toxicity

Data from the suitable read-

across analog benzyl acetate

provided a Margin of Exposure

(MOE) > 100 for

developmental and

reproductive toxicity

endpoints[16][17].

No data were available to the

IARC Working Group on

reproductive and

developmental effects[18].

However, other studies show a

clear NOAEL of 500 mg/kg/day

was established for maternal

and developmental toxicity in

rats[12][13]. Atrophy of

seminiferous tubules was

observed in male rats at high

doses (900 mg/kg/day) in a 13-

week dietary study, with a

NOAEL of 460 mg/kg/day[12]

[13].

Experimental Methodologies and Protocols
Detailed, step-by-step experimental protocols for the cited studies are often proprietary or not

fully disclosed in publicly available literature. However, the methodologies employed for the key

toxicological endpoints are standardized assays. An overview of these methods is provided

below.

Acute Toxicity (LD50) Studies
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The acute toxicity is typically determined by the median lethal dose (LD50), which is the dose

required to kill half the members of a tested population.

Oral LD50: The test substance is administered by gavage to a group of animals (commonly

rats or mice) in graded doses. The animals are observed for a set period (e.g., 14 days) for

signs of toxicity and mortality.

Dermal LD50: The test substance is applied to the shaved skin of an animal (commonly

rabbits) and held in contact with the skin for a specified duration. Observations for toxicity

and mortality are then made.

Genotoxicity Assays
These assays are designed to detect direct or indirect damage to DNA.

Ames Test (Bacterial Reverse Mutation Assay): This is an in vitro test that uses several

strains of the bacterium Salmonella typhimurium with mutations in genes involved in histidine

synthesis. The test assesses the ability of a substance to cause mutations that revert the

bacteria to a state where they can synthesize histidine.

In Vitro Chromosome Aberration Test: This test evaluates the potential of a substance to

cause structural chromosome damage in cultured mammalian cells (e.g., Chinese hamster

ovary cells).

In Vivo Micronucleus Assay: This assay is performed in rodents. The animals are treated

with the test substance, and their bone marrow is examined for the presence of micronuclei

in polychromatic erythrocytes. Micronuclei are small nuclei that form from chromosome

fragments or whole chromosomes that were not incorporated into the main nucleus during

cell division, indicating chromosomal damage.

Carcinogenicity Bioassays
These are long-term studies to evaluate the cancer-causing potential of a substance.

Two-Year Rodent Bioassay: The test substance is administered to rodents (rats and mice)

over a significant portion of their lifespan (typically 2 years). The administration can be

through the diet, drinking water, gavage, or dermal application. At the end of the study, a
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complete histopathological examination of all organs is performed to identify any increase in

tumor incidence.

Skin Sensitization Tests
These tests are used to assess the potential of a substance to cause an allergic contact

dermatitis.

Guinea Pig Maximization Test (GPMT): This method involves inducing a heightened immune

response in guinea pigs by intradermal and topical application of the test substance, followed

by a challenge phase to assess the allergic response.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the toxicological assessment of a

chemical substance.
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In Vitro / In Silico Screening Acute Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prod.adv-bio.com [prod.adv-bio.com]

2. fishersci.com [fishersci.com]

3. spectrumchemical.com [spectrumchemical.com]

4. axxence.de [axxence.de]

5. Natural Benzyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]

6. vigon.com [vigon.com]

7. hmdb.ca [hmdb.ca]

8. prod.adv-bio.com [prod.adv-bio.com]

9. assets.thermofisher.com [assets.thermofisher.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b092007?utm_src=pdf-body-img
https://www.benchchem.com/product/b092007?utm_src=pdf-custom-synthesis
https://prod.adv-bio.com/sds-us/1064sdsUS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2424118&productDescription=BENZYL+BUTYRATE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/B2805_AGHS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_benzyl_butyrate_214000_US-EN_SDS.pdf
https://www.odowell.com/natural-benzyl-butyrate.html
https://www.vigon.com/product/benzyl-butyrate-natural-fcc/?doc=MSDS/504320_vigon_sds_us_english.pdf&namee=BenzylButyrateNaturalFCCSDS
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://prod.adv-bio.com/SDS-US/1160sdsus.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23472~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:18:38~~Benzyl%20acetate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. fishersci.com [fishersci.com]

11. cdhfinechemical.com [cdhfinechemical.com]

12. Federal Register :: Benzyl acetate; Exemption From the Requirement of a Tolerance
[federalregister.gov]

13. downloads.regulations.gov [downloads.regulations.gov]

14. cdn1.npcdn.net [cdn1.npcdn.net]

15. Benzyl Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

16. RIFM fragrance ingredient safety assessment, benzyl butyrate, CAS Registry Number
103-37-7 - PubMed [pubmed.ncbi.nlm.nih.gov]

17. ohsu.elsevierpure.com [ohsu.elsevierpure.com]

18. Benzyl acetate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen
Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

19. publications.iarc.who.int [publications.iarc.who.int]

20. Benzyl Acetate (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]

21. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

To cite this document: BenchChem. [A Comparative Analysis of the Toxicological Profiles of
Benzyl Butyrate and Benzyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092007#comparing-the-toxicological-profiles-of-
benzyl-butyrate-and-benzyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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